Methyl 2-benzyl-6,6-difluoro-1,3,4,5,7,7a-hexahydroisoindole-3a-carboxylate

• IUPAC Name: methyl 2-benzyl-6,6-difluoro-1,3,4,5,7,7a-hexahydroisoindole-3a-carboxylate
• InChI: InChI=1S/C17H21F2NO2/c1-22-15(21)16-7-8-17(18,19)9-14(16)11-20(12-16)10-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key: HGNZYRWCQMYRJK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CCC(CC1CN(C2)CC3=CC=CC=C3)(F)F
• Molecular Formula: C17H21F2NO2
• Molecular Weight: 309.35 g/mol

Description

Organic compounds like this one typically consist of carbon, hydrogen, and other elements such as fluorine and oxygen. They can have complex structures with multiple functional groups, which can greatly influence their properties and reactivity.

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps, each introducing new functional groups or building up the carbon skeleton. Techniques like catalytic protodeboronation and esterification are commonly used in such syntheses.

Molecular Structure Analysis

The molecular structure of an organic compound determines its physical and chemical properties. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

Organic compounds can undergo a wide variety of chemical reactions, depending on their functional groups. These can include substitution reactions, addition reactions, elimination reactions, and rearrangement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, are determined by its molecular structure.

Mechanism of Action

The mechanism of action of an organic compound depends on its structure and the environment in which it is used. For example, some organic compounds can act as catalysts, drugs, or polymers, depending on their structure and the other compounds they interact with.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its physical and chemical properties. Some organic compounds can be hazardous due to their reactivity, toxicity, or flammability.

Future Directions

The future directions for the study of an organic compound can include developing new synthetic routes, finding new applications, or studying its behavior in biological systems.